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Compound of Interest

Compound Name: 2-Ethyl-1,1-dimethylcyclopentane

Cat. No.: B13952954

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical waste is paramount to ensuring laboratory safety and environmental
protection. 2-Ethyl-1,1-dimethylcyclopentane, a cyclic alkane, is classified as a flammable
liquid and requires handling as hazardous waste. Adherence to strict disposal protocols is
essential to mitigate risks of fire, explosion, and environmental contamination.

When a specific Safety Data Sheet (SDS) for a compound like 2-Ethyl-1,1-
dimethylcyclopentane is not readily available, it is crucial to manage it based on the
hazardous characteristics of its chemical class. As a flammable cyclic alkane, it should be
treated with the same precautions as other ignitable liquid wastes. This guide provides a
comprehensive overview of the necessary procedures for its safe disposal.

Quantitative Data for Flammable Liquid Waste
Management

The following table summarizes key quantitative parameters for the classification and handling
of flammable liquid waste, in accordance with regulations set by the Environmental Protection
Agency (EPA) and the Occupational Safety and Health Administration (OSHA). These
guidelines are critical for the proper segregation, storage, and disposal of substances like 2-
Ethyl-1,1-dimethylcyclopentane.
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Parameter Guideline Regulatory Body Description
Defines the liquid as a
o ) "D001" hazardous
Ignitability Flash Point < 60°C .
o EPA waste, requiring
Characteristic (140°F) o
specific disposal
methods.[1]
OSHA Flammable

Liquid Categories

Category 1: Flash

Highest flammability

Point < 23°C & Boiling OSHA
) hazard.[2]
Point < 35°C
Category 2: Flash ) »
] . High flammability
Point < 23°C & Boiling  OSHA
) hazard.[2]
Point > 35°C
Category 3: Flash Flammable liquid
. OSHA
Point =2 23°C & < 60°C hazard.[2]
Category 4: Flash Combustible liquid
OSHA

Point > 60°C & £93°C

Laboratory Container

Size Limits (Glass)

Category 1: 1 pint
(approx. 500 mL)

hazard.[2]
Maximum allowable
size for the most
OSHA volatile flammable

liquids in a laboratory

setting.[3]

Category 2: 1 quart

Maximum allowable

OSHA size for highly
(approx. 1 L) o
flammable liquids.[3]
Maximum allowable
Category 3& 4: 1 size for flammable
OSHA _
gallon (approx. 4 L) and combustible
liquids.[3]
Laboratory Storage <10 gallons per 100 NFPA Maximum quantity of
Limits sq. ft. (outside flammable liquids that
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cabinets) can be stored outside
of approved safety

cabinets.[4]

Maximum quantity of
<60 gallonsin a Category 1, 2, or 3
. : OSHA o
single storage cabinet flammable liquids in

one safety cabinet.[5]

Experimental Protocol: Standard Procedure for
Flammable Liquid Waste Disposal

The following protocol outlines the step-by-step methodology for the safe disposal of 2-Ethyl-
1,1-dimethylcyclopentane from a laboratory setting. This procedure is designed to comply
with general hazardous waste regulations.

Objective: To safely collect, store, and dispose of 2-Ethyl-1,1-dimethylcyclopentane waste in
a manner that prevents ignition, chemical reactions, and environmental release.

Materials:

o Appropriate waste container (e.g., glass or metal safety can, correctly sized for the
flammaubility class).

e Hazardous waste labels.

o Personal Protective Equipment (PPE): safety goggles, flame-resistant lab coat, appropriate
chemical-resistant gloves.

e Fume hood.
e Secondary containment for the waste container.
Procedure:

o Waste Characterization: Identify the waste as a non-halogenated, flammable organic solvent.
Do not mix with other waste streams such as halogenated solvents, corrosives, or reactive
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chemicals.

o Container Selection: Choose a clean, dry, and chemically compatible waste container.
Ensure the container size complies with laboratory safety regulations for flammable liquids.

o Labeling: Immediately affix a hazardous waste label to the container. Fill in all required
information, including the full chemical name ("2-Ethyl-1,1-dimethylcyclopentane”), the
date accumulation begins, and the associated hazards (e.g., "Flammable Liquid").

o Waste Accumulation:

o Perform all transfers of the chemical waste inside a certified fume hood to minimize the
inhalation of vapors and prevent the accumulation of flammable concentrations in the air.

o Ensure all potential ignition sources (e.g., hot plates, open flames, spark-producing
equipment) are removed from the immediate area.

o Carefully pour the waste into the labeled container, avoiding splashes.

o Securely close the container cap immediately after adding waste. Containers must remain
closed at all times except when adding waste.

e Storage:
o Store the waste container in a designated satellite accumulation area within the laboratory.

o The storage area must be away from heat, direct sunlight, and any potential ignition
sources.

o Place the container in secondary containment (e.g., a chemical-resistant tray or tub) to
contain any potential leaks.

o Ensure the storage location does not obstruct any exits or emergency equipment.
e Disposal Request:

o Once the container is full, or if waste generation is complete, arrange for disposal through
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
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waste disposal contractor.

o Do not exceed the maximum accumulation time limits for hazardous waste as defined by
your local and national regulations.

e Record Keeping: Maintain accurate records of the amount of waste generated and the date
of disposal, in accordance with your institution's chemical hygiene plan.

Prohibited Disposal Methods:

e NEVER pour 2-Ethyl-1,1-dimethylcyclopentane or any flammable liquid down the sink or
drain.

 NEVER dispose of this chemical in the regular trash.

 NEVER evaporate large quantities of flammable liquids as a means of disposal. While
evaporation in a fume hood is sometimes mentioned for very small amounts, it is often
against institutional policy and can violate air quality regulations. Always consult with your
EHS department.

Disposal Workflow for 2-Ethyl-1,1-
dimethylcyclopentane

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Ethyl-1,1-dimethylcyclopentane.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b13952954?utm_src=pdf-body
https://www.benchchem.com/product/b13952954?utm_src=pdf-body
https://www.benchchem.com/product/b13952954?utm_src=pdf-body
https://www.benchchem.com/product/b13952954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13952954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Waste Generation & Segregation
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Caption: Disposal workflow for 2-Ethyl-1,1-dimethylcyclopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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